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Abstract
Rhenium trioxide (ReO₃) stands as a unique compound in inorganic chemistry, notable for its

simple cubic perovskite-like structure and remarkably high electrical conductivity, which rivals

that of some metals. This technical guide provides an in-depth exploration of the discovery,

history, and fundamental properties of Rhenium trioxide. It details the initial prediction of its

parent element, rhenium, the challenges of its isolation, and the key scientific contributions that

elucidated its structure and characteristics. This document serves as a comprehensive

resource for researchers, scientists, and professionals in drug development, offering detailed

experimental protocols for its synthesis, tabulated quantitative data for its properties, and

graphical representations of its historical and structural context.

A Predicted Element: The Path to Rhenium
The story of Rhenium trioxide begins with the prediction of its constituent metal, rhenium. In

1869, the brilliant Russian chemist Dmitri Mendeleev, in formulating his periodic table, left gaps

for elements yet to be discovered.[1] Below manganese in Group 7, he predicted the existence

of two elements he termed "eka-manganese" (later to be technetium) and "dvi-manganese"

(rhenium).[2] Mendeleev predicted an atomic weight of 190 for dvi-manganese, remarkably

close to rhenium's actual atomic weight of 186.2.[2]

The search for these missing elements was a significant scientific endeavor. In 1908, Japanese

chemist Masataka Ogawa believed he had found element 43, naming it "nipponium." However,
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it is now widely believed he had unknowingly isolated element 75, rhenium, but misidentified it.

[3][4]

The definitive discovery of rhenium occurred in 1925.[1] A team of German chemists, Walter

Noddack, Ida Tacke (later Noddack), and Otto Berg, conducted a meticulous search.[5] They

correctly reasoned that the missing element would be found not in manganese ores, but in ores

of its horizontal neighbors in the periodic table, such as platinum and columbite.[3][6] Using X-

ray spectroscopy, they successfully detected element 75 in platinum ore and columbite.[3][7]

They named the element Rhenium, derived from Rhenus, the Latin name for the Rhine River,

in honor of Ida Tacke's birthplace.[4][7] The team's persistence was further demonstrated in

1928 when they successfully extracted the first gram of rhenium from an arduous processing of

660 kilograms of molybdenite.[4][5]
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Synthesis of Rhenium Trioxide
Rhenium trioxide is a deep red solid with a metallic luster that visually resembles copper.[8] It

is the only stable trioxide among the Group 7 elements.[8] Early and still common laboratory

syntheses involve the reduction of the higher oxide, rhenium(VII) oxide (Re₂O₇).

Several reduction pathways have been established:

Reduction by Carbon Monoxide: Re₂O₇ + CO → 2 ReO₃ + CO₂ (at 200 °C).[8][9]

Reduction by Elemental Rhenium: 3 Re₂O₇ + Re → 7 ReO₃ (at 400 °C).[8][9]

Reduction by Dioxane: This method is particularly useful as it proceeds at lower

temperatures via a dioxane complex.[8][10]

More recently, various methods have been developed for the synthesis of ReO₃

nanostructures, including solvothermal decomposition of a Re₂O₇-dioxane complex,

hydrothermal synthesis, and chemical vapor deposition (CVD).[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://chemistry.unt.edu/system/files/james-l-marshall-pdfs/rhenium-and-technetium.pdf
https://en.wikipedia.org/wiki/Rhenium
https://www.britannica.com/science/rhenium
https://periodic.lanl.gov/75.shtml
https://chemistry.unt.edu/system/files/james-l-marshall-pdfs/rhenium-and-technetium.pdf
https://edu.rsc.org/feature/ida-noddack-and-the-missing-elements/2020167.article
https://chemistry.unt.edu/system/files/james-l-marshall-pdfs/rhenium-and-technetium.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4213432/
https://en.wikipedia.org/wiki/Rhenium
https://pmc.ncbi.nlm.nih.gov/articles/PMC4213432/
https://en.wikipedia.org/wiki/Rhenium
https://periodic.lanl.gov/75.shtml
https://www.benchchem.com/product/b073748?utm_src=pdf-body-img
https://www.benchchem.com/product/b073748?utm_src=pdf-body
https://www.benchchem.com/product/b073748?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rhenium_trioxide
https://en.wikipedia.org/wiki/Rhenium_trioxide
https://en.wikipedia.org/wiki/Rhenium_trioxide
https://en.wikipedia.org/wiki/Rhenium_compounds
https://en.wikipedia.org/wiki/Rhenium_trioxide
https://en.wikipedia.org/wiki/Rhenium_compounds
https://en.wikipedia.org/wiki/Rhenium_trioxide
https://scholarsarchive.byu.edu/etd/8161/
https://www.researchgate.net/publication/235774771_Facile_Synthesis_of_Single_Crystalline_Rhenium_VI_Trioxide_Nanocubes_with_High_Catalytic_Efficiency_for_Photodegradation_of_Methyl_Orange
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol: Synthesis via Dioxane
Reduction
This protocol is based on the established method of reducing Rhenium(VII) oxide with dioxane,

as referenced in Inorganic Syntheses.[8][9] This procedure is valued for its production of pure

ReO₃.[10]

Materials:

Rhenium(VII) oxide (Re₂O₇)

Anhydrous 1,4-Dioxane

Schlenk flask or similar reaction vessel with a condenser

Inert atmosphere (Nitrogen or Argon) supply

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Vacuum oven
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Procedure:

Preparation: In a clean, dry Schlenk flask under a positive pressure of inert gas, add

Rhenium(VII) oxide.

Dissolution: Carefully add anhydrous 1,4-dioxane to the flask with stirring. Re₂O₇ will

dissolve to form a solution containing the Re₂O₇-dioxane complex.

Complex Decomposition: Attach a condenser to the flask. Gently heat the solution using a

heating mantle. The complex will begin to decompose, and the red precipitate of Rhenium
trioxide will form. The gentle heating controls the decomposition rate.[10]
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Completion: Continue heating until the precipitation of the red solid appears complete. The

supernatant liquid should become colorless.

Isolation: Allow the mixture to cool to room temperature. Collect the solid product by filtration

under an inert atmosphere.

Washing and Drying: Wash the collected solid with small portions of anhydrous dioxane to

remove any unreacted starting material or byproducts. Dry the final product, a deep red

crystalline powder, in a vacuum oven at a mild temperature.

Safety Precautions: Rhenium(VII) oxide is hygroscopic and should be handled in a dry

environment. Dioxane is flammable and a potential peroxide-former; always use anhydrous

and stabilized grades. All operations should be conducted in a well-ventilated fume hood.

Properties and Characterization
Rhenium trioxide's properties are dominated by its unique crystal and electronic structure. It is

often described as a "covalent metal" due to its high conductivity despite being an oxide.[10]

Crystallographic and Physical Properties
The crystal structure of ReO₃ was first reported by K. Meisel in 1932. It adopts a simple

(primitive) cubic unit cell and is often used as a structural prototype.[8] The structure is

analogous to the perovskite (ABO₃) structure but lacks the large 'A' cation at the body-center

position.[8][9] Each rhenium atom is octahedrally coordinated to six oxygen atoms, and these

ReO₆ octahedra share corners to form a three-dimensional network.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b073748?utm_src=pdf-body
https://scholarsarchive.byu.edu/etd/8161/
https://en.wikipedia.org/wiki/Rhenium_trioxide
https://en.wikipedia.org/wiki/Rhenium_trioxide
https://en.wikipedia.org/wiki/Rhenium_compounds
https://en.wikipedia.org/wiki/Rhenium_trioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Chemical Formula ReO₃ [8]

Molar Mass 234.205 g/mol [8]

Appearance
Deep red crystalline solid with

a metallic, copper-like luster
[8]

Crystal System Cubic [8]

Space Group Pm-3m (No. 221) [8]

Lattice Parameter (a) 3.742 Å (374.2 pm) [8]

Density 6.92 g/cm³ [8]

Melting Point
Decomposes at ~400 °C under

vacuum
[8]

Electrical Resistivity
100.0 nΩ·m (at 300 K)6.0

nΩ·m (at 100 K)
[8]

Magnetic Susceptibility (χ) +16.0 × 10⁻⁶ cm³/mol [8]

Table 1: Key Physical and Crystallographic Properties of Rhenium Trioxide.
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Chemical Properties
Rhenium trioxide is chemically robust. It is insoluble in water and dilute, non-oxidizing acids.

[12] However, it reacts with strong oxidizing agents.
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Reaction Products Conditions Citations

Reaction with Conc.

Nitric Acid

Perrhenic Acid

(HReO₄)

Dissolves in

concentrated HNO₃
[8]

Thermal

Disproportionation
Re₂O₇ + ReO₂

Heating to 400 °C

under vacuum
[8]

Chlorination
Rhenium trioxide

chloride (ReO₃Cl)
Reaction with Cl₂ gas [8]

Lithium Intercalation LiReO₃ and Li₂ReO₃
Reaction with n-

butyllithium
[8]

Table 2: Summary of Key Chemical Reactions of Rhenium Trioxide.

Conclusion
From its theoretical prediction by Mendeleev to its definitive isolation by Noddack, Tacke, and

Berg, the story of rhenium and its trioxide is a testament to the predictive power of the periodic

table and the rigors of analytical chemistry. Rhenium trioxide continues to be of significant

interest to the scientific community, not only for its historical importance but also for its unusual

metallic conductivity, simple cubic structure, and catalytic potential. The data and protocols

presented in this guide offer a foundational resource for professionals engaged in materials

science, catalysis, and advanced chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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